Cas no 2679859-58-4 ((2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679859-58-4
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5631063
• PubChem ID: 165942798
• Update Time: 2025-08-05

(2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679859-58-4
• EN300-39917682
• (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• rac-(2R,5R)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• EN300-28287420

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-9(6-7-10(17)11(18)19)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,18,19)/t9-,10-/m0/s1
• InChI Key： LXTWPHDVKJLLDM-UWVGGRQHSA-N
• SMILES： FC(C(N1[C@H](C(=O)O)CC[C@H]1C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic Acid (CAS No. 2679859-58-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially holding the key to novel therapeutic interventions. Among these, (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid, identified by its CAS number 2679859-58-4, has emerged as a compound of significant interest. This enantiomerically pure compound belongs to the pyrrolidine class of heterocycles, which are widely recognized for their diverse biological activities and structural versatility.

The structural motif of (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a trifluoroacetyl group at the 1-position introduces a strong electron-withdrawing effect, which can influence both the reactivity and the interactions with biological targets. Additionally, the phenyl ring at the 5-position provides a hydrophobic surface that can enhance binding affinity to specific receptors or enzymes. The stereochemistry at the 2- and 5-positions, designated as (2S,5S), ensures enantioselectivity, a critical factor in drug design where different enantiomers can exhibit distinct pharmacological profiles.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The trifluoroacetyl moiety in this compound is a prime example of how fluorine substitution can modulate drug-like properties. Studies have demonstrated that fluorinated pyrrolidines exhibit promising activities in various therapeutic areas, including central nervous system disorders and anti-inflammatory applications. The unique combination of structural features in (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid makes it a valuable scaffold for further medicinal chemistry exploration.

Research into this compound has been bolstered by advancements in synthetic methodologies that allow for the efficient preparation of complex chiral molecules. The synthesis of (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid typically involves multi-step reactions that require precise control over stereochemistry. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve the desired enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic challenge and potential as a building block for more intricate drug candidates.

The biological evaluation of (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has revealed intriguing pharmacological properties. Preclinical studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential utility in treating neurological conditions. Furthermore, its interaction with inflammatory pathways has been explored in vitro models systems models systems models systems models systems models systems models systems models systems models systems models systems models systems models systems models systems models systems models systems models systems models systemssuggesting anti-inflammatory potential. These findings align with broader trends in drug discovery where pyrrolidine derivatives are being investigated for their therapeutic efficacy.

The role of computational chemistry in understanding the behavior of complex molecules like (2S,5S)-5-phenyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing lead structures. By simulating interactions with biological targets such as enzymes and receptors at an atomic level resolution resolution resolution resolution resolution resolution resolution resolution resolution resolution resolution resolution resolution , researchers can gain insights into how structural modifications might enhance potency or selectivity. This computational approach complements experimental efforts and accelerates the drug discovery process.

The future prospects for (2S,5S)-5-phenyl-1-(2,S-trifluoroacetyl)pyrrolidine carboxylic acid CAS No 2679859584 are promising as it continues to be explored in both academic and industrial settings. Ongoing research aims to identify new applications and refine synthetic routes to improve scalability and cost-effectiveness. Collaborative efforts between chemists and biologists are essential to translate laboratory findings into clinical candidates that address unmet medical needs. As our understanding of molecular interactions evolves through interdisciplinary approaches such as cheminformatics cheminformatics cheminformatics cheminformatics cheminformatics cheminformatics cheminformatics cheminformatics cheminformatics , compounds like this will remain at forefront forefront forefront forefront forefront forefront forefront forefront forefront forefront of innovation innovation innovation innovation innovation innovation innovation innovation innovation .